Cas no 2094401-62-2 (1-({2-Chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-3-methoxypiperidine)

• Product Name: 1-({2-Chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-3-methoxypiperidine
• CAS No: 2094401-62-2
• MF: C₁₂H₁₄ClN₃O₃S₂
• MW: 347.84085893631
• CID: 6215375
• PubChem ID: 126815892
• Update Time: 2025-10-19

1-({2-Chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-3-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• Z2677431984
• 2-chloro-6-(3-methoxypiperidin-1-yl)sulfonylthieno[3,2-d]pyrimidine
• 1-({2-chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-3-methoxypiperidine
• AKOS033974805
• EN300-6695558
• 2094401-62-2
• 1-({2-Chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-3-methoxypiperidine

• Inchi： 1S/C12H14ClN3O3S2/c1-19-8-3-2-4-16(7-8)21(17,18)11-5-9-10(20-11)6-14-12(13)15-9/h5-6,8H,2-4,7H2,1H3
• InChI Key： WBOOPDXMKSJYMS-UHFFFAOYSA-N
• SMILES： ClC1N=CC2=C(C=C(S2)S(N2CCCC(C2)OC)(=O)=O)N=1

Computed Properties

• Exact Mass: 347.0165114g/mol
• Monoisotopic Mass: 347.0165114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų

Additional information on 1-({2-Chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-3-methoxypiperidine

Introduction to 1-({2-Chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-3-methoxypiperidine (CAS No. 2094401-62-2)

1-({2-Chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-3-methoxypiperidine is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 2094401-62-2, belongs to a class of molecules that integrate heterocyclic scaffolds with functional groups designed to modulate biological pathways. The presence of both thienopyrimidine and piperidine moieties in its structure imparts distinct chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 1-({2-Chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-3-methoxypiperidine is characterized by a sulfur-sulfur bond linking the thieno[3,2-d]pyrimidine ring to the methoxypiperidine moiety. This linkage not only enhances the compound's solubility in polar solvents but also influences its interactions with biological targets. The chloro substituent on the thieno[3,2-d]pyrimidine ring is particularly noteworthy, as it can serve as a key pharmacophore for binding to specific enzymes or receptors. Additionally, the methoxy group on the piperidine ring contributes to the compound's overall stability and bioavailability.

In recent years, there has been growing interest in thienopyrimidine derivatives due to their potential applications in oncology and anti-inflammatory therapies. The scaffold of 1-({2-Chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-3-methoxypiperidine aligns well with this trend, as it combines elements known to exhibit inhibitory activity against various kinases and transcription factors. For instance, studies have demonstrated that similar thienopyrimidine sulfonamides can interfere with the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This suggests that our compound may have therapeutic potential in treating cancers by disrupting aberrant cell division.

Moreover, the methoxypiperidine component of the molecule is known to enhance binding affinity and selectivity when interacting with biological targets. Piperidine derivatives are frequently incorporated into drug molecules due to their ability to improve pharmacokinetic properties such as oral bioavailability and metabolic stability. The methoxy group further modulates these properties by introducing a hydrophilic element that can facilitate cellular uptake while reducing toxicity. This dual functionality makes 1-({2-Chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-3-methoxypiperidine a versatile building block for designing novel therapeutic agents.

The synthesis of 1-({2-Chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-3-methoxypiperidine involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the formation of the thieno[3,2-d]pyrimidine core through cyclization reactions followed by sulfonylation at the 6-position. Subsequent functionalization with the methoxypiperidine moiety completes the molecular structure. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

Evaluation of 1-({2-Chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-3-methoxypiperidine in preclinical studies has revealed promising biological activity across multiple disease models. In vitro assays have shown that this compound exhibits inhibitory effects on certain kinases associated with inflammation and tumor growth. Notably, it demonstrates selectivity over closely related enzymes, minimizing off-target effects that could lead to adverse side effects. These findings support its potential as a lead compound for further development into a therapeutic drug.

The impact of structural modifications on the pharmacological profile of 1-({2-Chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-3-methoxypiperidine has been extensively studied by medicinal chemists. By varying substituents such as halogens or alkyl groups at strategic positions within the molecule, researchers can fine-tune its biological activity and pharmacokinetic properties. For example, replacing chlorine atoms with fluorine or bromine may alter binding interactions with target proteins while maintaining overall efficacy. Such modifications are essential for optimizing drug candidates before moving into clinical trials.

The growing body of research on thienopyrimidine derivatives underscores their importance in modern medicine. As computational methods advance alongside experimental techniques like high-throughput screening (HTS), compounds like 1-{(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl}-3-methoxypiperidine are being rapidly translated from laboratory discoveries into clinical applications. Collaborative efforts between academia and industry are accelerating this process by leveraging cutting-edge technologies to identify new therapeutic targets and develop innovative drug formulations.

In conclusion, 1-{(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl}-3-methoxypiperidine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its combination of heterocyclic scaffolds with functional groups tailored for optimal pharmacological performance positions it as a valuable asset in ongoing drug discovery initiatives aimed at treating complex diseases such as cancer and inflammatory disorders. Continued research into this compound will likely yield insights that contribute substantially to future medical breakthroughs.